Cas no 1314763-83-1 (1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine)

• Product Name: 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine
• CAS No: 1314763-83-1
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6349067
• PubChem ID: 117286886
• Update Time: 2025-07-17

1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine
• 1314763-83-1
• EN300-1858333

• Inchi： 1S/C11H13F2N/c1-7-3-4-8(12)9(10(7)13)11(14)5-2-6-11/h3-4H,2,5-6,14H2,1H3
• InChI Key： WDKLMVGLIZXSJS-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C1(CCC1)N)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine

Professional Introduction to Compound with CAS No. 1314763-83-1 and Product Name: 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine

The compound identified by the CAS number 1314763-83-1 and the product name 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluoro and methyl substituents on the aromatic ring, combined with the cyclobutane amine moiety, imparts distinct electronic and steric properties that make this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity, metabolic stability, and pharmacokinetic properties. Specifically, fluorine substitution at positions 2 and 6 of the aromatic ring in 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine enhances its lipophilicity and binding affinity to biological targets. This modification is particularly valuable in the design of small-molecule drugs, where optimal interaction with target proteins is crucial for efficacy.

The cyclobutane ring in this compound serves as a key structural element that influences its conformational flexibility and binding interactions. Cyclobutane derivatives are known for their ability to adopt stable chair conformations, which can improve drug-receptor binding affinity by reducing entropic penalties associated with rigid structures. Additionally, the amine functionality at the 1-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent studies have highlighted the potential of 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine as a scaffold for developing novel therapeutic agents. Researchers have demonstrated its efficacy in inhibiting specific enzymatic targets associated with various diseases. For instance, preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in cancer cells. The fluoro and methyl substituents contribute to its selectivity by modulating electronic effects and steric hindrance around the active site.

The structural features of 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine also make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically varying substituents on the aromatic ring or the cyclobutane moiety, chemists can fine-tune its biological profile to enhance potency, selectivity, and pharmacokinetic properties. Such modifications are essential for advancing lead compounds into clinical candidates.

Advances in computational chemistry have further accelerated the discovery process for compounds like 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. These computational methods have been instrumental in identifying promising derivatives with improved pharmacological profiles.

The synthesis of 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently.

As research continues to uncover new therapeutic applications for fluorinated aromatic compounds, 1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine is poised to play a significant role in drug development pipelines. Its unique structural features offer a versatile platform for designing novel therapeutics targeting various diseases. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible medical advancements.

In conclusion,1-(2,6-difluoro-3-methylphenyl)cyclobutan-1-amine represents a compelling example of how structural innovation can lead to novel pharmaceutical entities with enhanced biological activity. The combination of fluoro and methyl substituents on the aromatic ring, coupled with the cyclobutane amine moiety, positions this compound as a valuable asset in medicinal chemistry research. Future studies will continue to explore its potential applications and optimize its pharmacological properties for clinical use.